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Introduction

Dicerium trioxide (Cez203), also known as cerium(lll) oxide or cerous oxide, is a rare earth
oxide of significant interest in catalysis, ceramics, and various advanced materials applications.
Its thermal stability is a critical parameter that dictates its behavior and suitability in high-
temperature processes. This technical guide provides a comprehensive overview of the thermal
properties of dicerium trioxide, including its melting and boiling points, and its behavior under
different atmospheric conditions. The document summarizes key quantitative data, details
experimental methodologies for thermal analysis, and presents visual representations of the
underlying processes.

Thermal Properties of Dicerium Trioxide

Dicerium trioxide is generally produced by the reduction of cerium(IV) oxide (CeQOz3) at high
temperatures. For instance, this can be achieved by heating CeOz in a hydrogen atmosphere
at approximately 1400°C.[1] While stable under specific reducing conditions, Ce20s3 exhibits a
propensity to oxidize back to the more common CeO: at elevated temperatures in the presence
of an oxidant.

Quantitative Thermal Data
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The thermal properties of dicerium trioxide are summarized in the table below. It is important

to note that there is some variability in the reported melting points in the literature, which may

be attributed to different experimental conditions and sample purities.

Property Value Conditions/Notes
The range reflects
discrepancies in reported

Melting Point 1692 °C to 2600 °C values across different
sources. A commonly cited
value is 2210 °C.

Boiling Point 3730 °C

Oxidation to CeO2

Begins at elevated

temperatures

The exact onset temperature
can vary depending on the
atmosphere (e.g., air, inert gas
with oxygen impurities) and
particle size. Studies on the
decomposition of cerium(lll)
precursors show the final oxide
product to be Ce0:2.[2][3][4]

Thermal Analysis Methodologies

The thermal stability of dicerium trioxide is primarily investigated using techniques such as

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Experimental Protocol: Thermogravimetric Analysis

(TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere. This is particularly useful for studying the oxidation of Ce20s3 to CeOz, which is

accompanied by a weight gain.

Objective: To determine the temperature at which dicerium trioxide begins to oxidize and to

guantify the associated mass change.
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Instrumentation: A thermogravimetric analyzer capable of reaching high temperatures (e.g., up

to 1500°C) with precise temperature and mass control.

Procedure:

Sample Preparation: A small, accurately weighed sample of pure dicerium trioxide powder
(typically 5-10 mg) is placed in an inert crucible (e.g., alumina or platinum).

Atmosphere: The furnace is purged with the desired gas (e.g., dry air for oxidation studies, or
a high-purity inert gas like argon or nitrogen for stability studies) at a controlled flow rate
(e.g., 20-100 mL/min).

Heating Program: The sample is heated at a constant rate (e.g., 10°C/min) from room
temperature to the desired final temperature (e.g., 1200°C).

Data Acquisition: The instrument records the sample mass and temperature continuously
throughout the experiment.

Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to identify the onset
temperature of any mass change, the temperature of the maximum rate of change (from the
derivative of the TGA curve, DTG), and the total mass gain. The theoretical mass gain for the
complete oxidation of Ce203 to CeO2 can be calculated and compared with the experimental
results.

Visualizing Thermal Processes
Experimental Workflow for Thermal Analysis

The following diagram illustrates the typical workflow for evaluating the thermal stability of

dicerium trioxide using TGA and DSC.
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Experimental workflow for TGA/DSC analysis of Cez0s.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b075403?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Phase Transition and Oxidation Pathway

The thermal behavior of dicerium trioxide is intrinsically linked to the cerium-oxygen system.
While Ce20s can exist as a stable phase, it will oxidize to CeOz under appropriate conditions of
temperature and oxygen partial pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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